2-iodo-N-{4-[4-(thiophen-2-ylcarbonyl)piperazin-1-yl]phenyl}benzamide

• IUPAC Name: 2-iodo-N-[4-[4-(thiophene-2-carbonyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C22H20IN3O2S/c23-19-5-2-1-4-18(19)21(27)24-16-7-9-17(10-8-16)25-11-13-26(14-12-25)22(28)20-6-3-15-29-20/h1-10,15H,11-14H2,(H,24,27)
• InChI Key: WQSVTIUEKNQVEI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3I)C(=O)C4=CC=CS4
• Molecular Formula: C22H20IN3O2S
• Molecular Weight: 517.4 g/mol

Description

2-iodo-N-{4-[4-(thiophen-2-ylcarbonyl)piperazin-1-yl]phenyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound is a potent inhibitor of certain enzymes and has been shown to exhibit promising results in a variety of laboratory experiments.

Mechanism of Action

The mechanism of action of 2-iodo-N-{4-[4-(thiophen-2-ylcarbonyl)piperazin-1-yl]phenyl}benzamide involves the inhibition of specific enzymes. This compound binds to the active site of these enzymes, preventing their normal function and leading to a decrease in their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-iodo-N-{4-[4-(thiophen-2-ylcarbonyl)piperazin-1-yl]phenyl}benzamide have been extensively studied in laboratory experiments. This compound has been shown to exhibit potent inhibitory activity against certain enzymes, leading to a decrease in their activity. This can have a variety of effects on biological systems, depending on the specific enzymes involved.

Advantages and Limitations for Lab Experiments

2-iodo-N-{4-[4-(thiophen-2-ylcarbonyl)piperazin-1-yl]phenyl}benzamide has several advantages and limitations for laboratory experiments. The compound is highly potent and exhibits strong inhibitory activity against certain enzymes, making it a promising candidate for drug discovery. However, the complex synthesis process and limited availability of the compound can make it challenging to work with in the laboratory.

Future Directions

There are several future directions for research on 2-iodo-N-{4-[4-(thiophen-2-ylcarbonyl)piperazin-1-yl]phenyl}benzamide. One potential area of focus is the development of new drugs based on this compound. Researchers can also explore the potential applications of this compound in other areas, such as agriculture or environmental science. Additionally, further studies can be conducted to better understand the mechanism of action and physiological effects of this compound.

Synthesis Methods

The synthesis of 2-iodo-N-{4-[4-(thiophen-2-ylcarbonyl)piperazin-1-yl]phenyl}benzamide is a complex process that involves several steps. The initial step involves the reaction of 4-(thiophen-2-ylcarbonyl)piperazine with 2-iodobenzoyl chloride in the presence of a suitable solvent. The resulting product is then purified and subjected to further reactions to obtain the final compound.

Scientific Research Applications

2-iodo-N-{4-[4-(thiophen-2-ylcarbonyl)piperazin-1-yl]phenyl}benzamide has been extensively studied for its potential applications in drug discovery. This compound has been shown to exhibit potent inhibitory activity against certain enzymes, making it a promising candidate for the development of new drugs.